Cas no 898763-03-6 (3-Chloro-3'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Chloro-3'-thiomorpholinomethyl benzophenone
• CAS No: 898763-03-6
• MF: C₁₈H₁₈ClNOS
• MW: 331.859622478485
• MDL: MFCD03842249
• CID: 1946120
• PubChem ID: 24724970
• Update Time: 2025-09-21

3-Chloro-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 3-CHLORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G4497
• AG-H-64446
• KB-181558
• 898763-03-6
• DTXSID10643366
• (3-Chlorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 3-chloro-3'-thiomorpholinomethyl benzophenone
• MFCD03842249
• AKOS016020365
• 3-Chloro-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842249
• Inchi： 1S/C18H18ClNOS/c19-17-6-2-5-16(12-17)18(21)15-4-1-3-14(11-15)13-20-7-9-22-10-8-20/h1-6,11-12H,7-10,13H2
• InChI Key： WZUMCTAXNHBIPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 331.08000
• Monoisotopic Mass: 331.0797631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.05770